![molecular formula C8H10ClN B1349709 (S)-1-(3-chlorophenyl)ethanamine CAS No. 68297-62-1](/img/structure/B1349709.png)
(S)-1-(3-chlorophenyl)ethanamine
Overview
Description
“(S)-1-(3-chlorophenyl)ethanamine” is a chemical compound with the molecular formula C8H10ClN . It’s used for research and development purposes .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a two-carbon chain (ethanamine) with a chlorine-substituted phenyl group attached to one carbon and a hydrogen atom attached to the nitrogen .Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature. It has a molecular weight of 192.08 g/mol .Scientific Research Applications
Computational Chemistry
A computational study explored the mechanisms for the pyrolysis of ethylamine, a process related to the broader chemical family to which (S)-1-(3-chlorophenyl)ethanamine belongs. This research provided insights into the decomposition reactions of methanimine, ethenamine, and aminoethylene, highlighting pathways like H2 elimination or 1,3-proton shift. Such studies are crucial for understanding the stability and reactivity of chemical compounds, including this compound derivatives (Almatarneh et al., 2016).
Crystallography
Research in crystallography has revealed the chiral properties of compounds closely related to this compound. For instance, studies on compounds with a (P) configuration at the N—O bond demonstrate the importance of structural analysis in determining the properties of chiral chemicals, which can have significant implications for their application in pharmaceuticals (Hartung et al., 2003).
Medicinal Chemistry
The synthesis and characterization of chalcones bearing N-substituted ethanamine tails, related to this compound, show potential antiamoebic activity. Such compounds are synthesized through reactions involving chloro N-substituted ethanamine hydrochloride, demonstrating the application of this compound derivatives in developing novel therapeutic agents (Zaidi et al., 2015).
Environmental Science
Environmental studies have investigated the degradation products and pathways of DDT, a compound structurally related to this compound. Understanding these pathways is crucial for assessing the environmental impact of persistent organic pollutants and developing strategies for their remediation (Guo et al., 2009).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
This compound is a derivative of chlorophenol , which is known to have broad-spectrum antimicrobial properties and is used to control bacteria, fungi, insects, and weeds . .
Mode of Action
Given its structural similarity to chlorophenol, it may share some of its antimicrobial properties . .
Biochemical Pathways
Chlorophenols, which are structurally similar, are known to interfere with various biochemical pathways in microorganisms, leading to their antimicrobial effects . .
Result of Action
As mentioned earlier, it may share some of the antimicrobial properties of chlorophenols . .
Properties
IUPAC Name |
(1S)-1-(3-chlorophenyl)ethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClN/c1-6(10)7-3-2-4-8(9)5-7/h2-6H,10H2,1H3/t6-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQEYVZASLGNODG-LURJTMIESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=CC=C1)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=CC(=CC=C1)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70368841 | |
Record name | (S)-1-(3-chlorophenyl)ethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70368841 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
68297-62-1 | |
Record name | (S)-1-(3-chlorophenyl)ethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70368841 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (S)-3-Chloro-α-methylbenzylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.